1-Methyl-4-ethoxypyrrolidine-2-thione
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Overview
Description
1-Methyl-4-ethoxypyrrolidine-2-thione, also known as MEPT, is a heterocyclic organic compound that has gained attention in recent years due to its potential applications in scientific research. MEPT is a thione derivative of pyrrolidine and has a molecular formula of C8H15NS.
Mechanism of Action
The mechanism of action of 1-Methyl-4-ethoxypyrrolidine-2-thione is not well understood. However, it has been suggested that 1-Methyl-4-ethoxypyrrolidine-2-thione may act by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components such as nucleic acids and proteins. 1-Methyl-4-ethoxypyrrolidine-2-thione may also act by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects
1-Methyl-4-ethoxypyrrolidine-2-thione has been found to have low toxicity in animal studies. However, its long-term effects on human health are not yet known. 1-Methyl-4-ethoxypyrrolidine-2-thione has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. 1-Methyl-4-ethoxypyrrolidine-2-thione has also been found to have anticancer properties, making it a potential candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
1-Methyl-4-ethoxypyrrolidine-2-thione has several advantages for use in lab experiments. It is relatively easy and cost-effective to synthesize, and it has low toxicity. 1-Methyl-4-ethoxypyrrolidine-2-thione also has antimicrobial, antifungal, and anticancer properties, making it a potential candidate for the development of new drugs. However, 1-Methyl-4-ethoxypyrrolidine-2-thione has some limitations. Its mechanism of action is not well understood, and its long-term effects on human health are not yet known.
Future Directions
There are several future directions for the study of 1-Methyl-4-ethoxypyrrolidine-2-thione. One potential area of research is the development of new antibiotics and antifungal agents based on the antimicrobial and antifungal properties of 1-Methyl-4-ethoxypyrrolidine-2-thione. Another potential area of research is the development of new cancer therapies based on the anticancer properties of 1-Methyl-4-ethoxypyrrolidine-2-thione. In addition, the mechanism of action of 1-Methyl-4-ethoxypyrrolidine-2-thione could be further studied to better understand its potential applications in scientific research.
Synthesis Methods
1-Methyl-4-ethoxypyrrolidine-2-thione can be synthesized through a one-pot reaction using 2-methylpyrrolidine, ethyl chloroformate, and ammonium thiocyanate. The reaction is carried out in the presence of triethylamine and dichloromethane as a solvent. The yield of 1-Methyl-4-ethoxypyrrolidine-2-thione obtained through this method is around 70-80%. The synthesis of 1-Methyl-4-ethoxypyrrolidine-2-thione is relatively simple and cost-effective, making it an attractive option for researchers.
Scientific Research Applications
1-Methyl-4-ethoxypyrrolidine-2-thione has been studied for its potential applications in various scientific research fields. It has been found to have antimicrobial, antifungal, and anticancer properties. 1-Methyl-4-ethoxypyrrolidine-2-thione has also been studied for its potential use as a corrosion inhibitor and as an additive in lubricants. In addition, 1-Methyl-4-ethoxypyrrolidine-2-thione has been studied for its potential use in the synthesis of other organic compounds.
properties
CAS RN |
190193-02-3 |
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Molecular Formula |
C7H13NOS |
Molecular Weight |
159.25 g/mol |
IUPAC Name |
4-ethoxy-1-methylpyrrolidine-2-thione |
InChI |
InChI=1S/C7H13NOS/c1-3-9-6-4-7(10)8(2)5-6/h6H,3-5H2,1-2H3 |
InChI Key |
SMHDXFAWQBZDNC-UHFFFAOYSA-N |
SMILES |
CCOC1CC(=S)N(C1)C |
Canonical SMILES |
CCOC1CC(=S)N(C1)C |
synonyms |
2-Pyrrolidinethione, 4-ethoxy-1-methyl- |
Origin of Product |
United States |
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